2-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-4-phenylpyridine-3-carbonitrile

• IUPAC Name: 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-4-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C22H17ClF3N5/c23-19-12-16(22(24,25)26)14-29-21(19)31-10-8-30(9-11-31)20-18(13-27)17(6-7-28-20)15-4-2-1-3-5-15/h1-7,12,14H,8-11H2
• InChI Key: TXEYIHRJHRAXQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C3=NC=CC(=C3C#N)C4=CC=CC=C4
• Molecular Formula: C22H17ClF3N5
• DSSTOX Substance ID: DTXSID001118420
• Molecular Weight: 443.8 g/mol
• CAS RN: 860650-51-7

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis and applications of TFMP and its derivatives have been extensively studied in the agrochemical and pharmaceutical industries. The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. The presence of a fluorine atom and a pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives have been explored in the context of their use in the agrochemical and pharmaceutical industries. The researchers explain that the introduction of TFMP groups within the structures of other molecules is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of a fluorine atom and a carbon-containing pyridine. The compound has a molecular weight of 394.23.

Scientific Research Applications

Antibacterial Research

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Antiviral Studies

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Chemical Biology

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Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.